Cas no 2287247-22-5 ((2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid)

• Product Name: (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
• CAS No: 2287247-22-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5859804
• PubChem ID: 124523403
• Update Time: 2025-11-05

(2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287247-22-5
• EN300-6747456
• (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
• rac-(2R,5R)-1-[(benzyloxy)carbonyl]-5-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C15H19NO4/c1-11-7-8-13(14(17)18)16(9-11)15(19)20-10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,18)/t11-,13-/m1/s1
• InChI Key： ULVDOSKQPRWHKA-DGCLKSJQSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@H](C)CC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid

Introduction to (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic Acid (CAS No. 2287247-22-5)

(2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid, identified by its CAS number 2287247-22-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and utility in the development of drugs targeting various therapeutic areas.

The structural configuration of (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid is characterized by a chiral piperidine ring, with specific stereochemistry at the 2R and 5R positions. This stereochemical purity is crucial for its biological activity, as it influences how the molecule interacts with biological targets. The presence of a methyl group at the 5-position and a phenylmethoxycarbonyl group at the 1-position adds to its structural complexity, which can be leveraged to modulate its pharmacological properties.

In recent years, there has been a growing interest in the development of novel piperidine derivatives as pharmacological agents. The unique structural features of (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid make it a promising candidate for further investigation in drug discovery. Specifically, the combination of the piperidine core with the phenylmethoxycarbonyl moiety suggests potential interactions with enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to interact with neurotransmitter systems, particularly those involving dopamine and serotonin. The stereochemistry of (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid may enhance its selectivity and efficacy in modulating these systems. For instance, studies have shown that enantiomerically pure piperidine derivatives can exhibit improved pharmacological profiles compared to racemic mixtures.

Recent research has also highlighted the importance of scaffold hopping in drug discovery, where structural modifications are made to explore new chemical space. The compound (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid serves as an excellent scaffold for such explorations. By modifying its core structure or substituents, researchers can generate novel analogs with tailored biological activities. This approach has been successful in identifying lead compounds for various therapeutic indications.

The synthesis of (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid presents both challenges and opportunities. The need for precise stereocontrol during synthesis underscores the importance of advanced synthetic methodologies. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical purity. These methods not only highlight the synthetic prowess required but also open avenues for scaling up production for preclinical and clinical studies.

The pharmacokinetic properties of a compound are equally important as its pharmacodynamic effects. Preliminary studies on (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid suggest that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further investigations are needed to fully understand its behavior in vivo. These studies will provide critical insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion, (2R,5R)-5-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid (CAS No. 2287247-22-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play a crucial role in future drug development efforts.